Cas no 2034536-62-2 (N-{5-(furan-2-yl)pyridin-3-ylmethyl}-3-(4-methoxyphenyl)propanamide)

• Product Name: N-{5-(furan-2-yl)pyridin-3-ylmethyl}-3-(4-methoxyphenyl)propanamide
• CAS No: 2034536-62-2
• MF: C₂₀H₂₀N₂O₃
• MW: 336.384405136108
• CID: 6580413
• PubChem ID: 119105438
• Update Time: 2025-06-12

N-{5-(furan-2-yl)pyridin-3-ylmethyl}-3-(4-methoxyphenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-{5-(furan-2-yl)pyridin-3-ylmethyl}-3-(4-methoxyphenyl)propanamide
• N-{[5-(furan-2-yl)pyridin-3-yl]methyl}-3-(4-methoxyphenyl)propanamide
• N-[[5-(furan-2-yl)pyridin-3-yl]methyl]-3-(4-methoxyphenyl)propanamide
• F6561-1221
• AKOS026699147
• 2034536-62-2
• N-((5-(furan-2-yl)pyridin-3-yl)methyl)-3-(4-methoxyphenyl)propanamide

• Inchi： 1S/C20H20N2O3/c1-24-18-7-4-15(5-8-18)6-9-20(23)22-13-16-11-17(14-21-12-16)19-3-2-10-25-19/h2-5,7-8,10-12,14H,6,9,13H2,1H3,(H,22,23)
• InChI Key： NWISWXIVJKYPDN-UHFFFAOYSA-N
• SMILES： O=C(CCC1C=CC(=CC=1)OC)NCC1C=NC=C(C2=CC=CO2)C=1

Computed Properties

• Exact Mass: 336.14739250g/mol
• Monoisotopic Mass: 336.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 64.4Ų

Additional information on N-{5-(furan-2-yl)pyridin-3-ylmethyl}-3-(4-methoxyphenyl)propanamide

Professional Introduction to N-{5-(furan-2-yl)pyridin-3-ylmethyl}-3-(4-methoxyphenyl)propanamide (CAS No. 2034536-62-2)

N-{5-(furan-2-yl)pyridin-3-ylmethyl}-3-(4-methoxyphenyl)propanamide is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This organic molecule, characterized by its furan and pyridine moieties, represents a promising candidate for further investigation in drug discovery and development. The compound's molecular structure, featuring a methyl-substituted amide group connected to a 4-methoxyphenyl ring, suggests potential interactions with various biological targets, making it an intriguing subject for medicinal chemistry studies.

The CAS number 2034536-62-2 provides a unique identifier for this compound, facilitating its recognition and differentiation in scientific literature and databases. As a pyridinylmethyl amide derivative, N-{5-(furan-2-yl)pyridin-3-ylmethyl}-3-(4-methoxyphenyl)propanamide may exhibit properties that are beneficial in modulating biological pathways associated with diseases such as cancer, inflammation, and neurological disorders. The presence of both furan and pyridine rings in its structure hints at potential binding affinities with enzymes and receptors, which are critical for drug efficacy.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies suggest that the furan ring may interact with hydrophobic pockets of target proteins, while the pyridine moiety could engage in hydrogen bonding interactions. The 4-methoxyphenyl substituent further enhances the compound's pharmacophoric features, potentially contributing to its solubility and bioavailability. These structural attributes make N-{5-(furan-2-yl)pyridin-3-ylmethyl}-3-(4-methoxyphenyl)propanamide a valuable scaffold for designing novel therapeutic agents.

In the context of modern drug discovery, the synthesis of N-{5-(furan-2-yl)pyridin-3-ylmethyl}-3-(4-methoxyphenyl)propanamide has been optimized using advanced synthetic methodologies. Techniques such as multi-step organic synthesis, including cross-coupling reactions and amide bond formation, have been employed to achieve high yields and purity. The development of efficient synthetic routes is crucial for scaling up production and conducting comprehensive pharmacological evaluations. Researchers have also explored greener alternatives in the synthesis of this compound, aligning with the growing emphasis on sustainable chemistry practices.

Biological activity assays have revealed promising preliminary data regarding the potential therapeutic applications of N-{5-(furan-2-yl)pyridin-3-ylmethyl}-3-(4-methoxyphenyl)propanamide. In vitro studies have indicated that this compound may exhibit inhibitory effects on certain kinases and enzymes implicated in disease progression. Additionally, its interaction with cellular pathways related to apoptosis and cell cycle regulation has been observed, suggesting its potential as an anti-cancer agent. These findings warrant further investigation through in vivo models to validate its biological efficacy and safety profile.

The structural complexity of N-{5-(furan-2-yl)pyridin-3-ylmethyl}-3-(4-methoxyphenyl)propanamide presents both challenges and opportunities for drug development. While its intricate framework offers multiple sites for functionalization, it also requires careful optimization to enhance pharmacokinetic properties such as metabolic stability and oral bioavailability. Computational tools like molecular dynamics simulations have been instrumental in understanding the dynamic behavior of this molecule within biological systems, aiding in the design of more effective derivatives.

Future research directions may focus on exploring analogs of N-{5-(furan-2-yl)pyridin-3-ylmethyl}-3-(4-methoxyphenyl)propanamide to identify compounds with improved potency and selectivity. By leveraging structure-based drug design principles, scientists can modify key pharmacophoric elements while maintaining overall molecular integrity. Collaborative efforts between synthetic chemists, biochemists, and pharmacologists will be essential in translating these findings into clinical applications.

The significance of N-{5-(furan-2-yl)pyridin-3-ylmethyl}-3-(4-methoxyphenyl)propanamide lies not only in its potential therapeutic benefits but also in its role as a building block for novel drug candidates. As research progresses, this compound exemplifies how structural diversity can lead to innovative solutions in medicine. Its unique combination of chemical features positions it as a cornerstone in the quest for next-generation pharmaceuticals that address unmet medical needs.